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Analytical Methods & Performance for Antipsychotic

TDM

The following table summarizes evidence on analytical techniques for antipsychotic TDM, which is directly

applicable to Bromperidol. Ultra-High Performance Liquid Chromatography—Tandem Mass Spectrometry
(UHPLC-MS/MS) is identified as the most robust method [1].

Alternative/Complementary

Feature UHPLC-MS/MS .
Techniques

Status Gold standard; most robust and reliable Automated immunoassay platforms

method [1] (e.g., Alinity C) [1]
Key High sensitivity and specificity; superior Easier to use and integrate into routine
Advantages resolution; faster run times; ability to clinical workflows [1]

simultaneously quantify parent drug and

active metabolites [1]
Key Logistical barriers (e.g., cost, need for skilled May lack analytical specificity,
Limitations personnel) [1] especially for metabolite detection [1]
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| Sample Matrices | Plasma/Serum: Highest reliability (recovery >90%, minimal matrix effects) [1] Dried
Blood Spots (DBS), Oral Fluid, Whole Blood: Show greater variability but promising for decentralized

care [1] | - |

Experimental Protocol: UHPLC-MS/MS for
Antipsychotic TDM

While a specific protocol for Bromperidol was not detailed, the systematic review provides a general
framework for methods deemed clinically applicable [1]. You can adapt this protocol for Bromperidol in

your laboratory.

Systematic Review Methodology (Based on [1]): A systematic search of databases like PubMed, Scopus,
and Web of Science was conducted for studies published between 2013 and 2024. The focus was on

UHPLC-based quantification of antipsychotics in human clinical samples. Data was extracted on:

¢ Analytical Parameters: Precision, recovery, matrix effects, calibration curves, linearity, limits of
detection (LOD) and quantification (LOQ), accuracy, and selectivity.

e Sample Preparation: Details of the procedures used for different biological matrices.

e UHPLC Parameters: Specifics of the chromatographic systems used.

¢ Drugs & Metabolites: The specific antipsychotics and their metabolites measured.

Quality Assessment: A customized checklist, based on international bioanalytical method wvalidation
guidelines (e.g., FDA, EMA), was used to evaluate the rigor of the included studies. This checklist covered
[1]:

¢ Study Design and Reporting: Clarity of objectives and sample preparation details.

¢ Reference Standards and Controls: Use of certified materials.

¢ Instrumentation and Method Parameters: Detailed reporting of UHPLC-MS/MS systems.
¢ Analytical Performance: Assessment of calibration, sensitivity, accuracy, precision, etc.

e Sample Analysis and Validation: Use of real clinical samples and stability testing.

o Data Reporting and Interpretation: Transparency in presenting results and limitations.

Key Clinical Consideration: Prolactin Response
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A specific study compared Bromperidol directly with Haloperidol, providing quantitative data on a critical

side effect relevant to TDM.

Comparative Prolactin Levels [2]:

. . Prolactin Concentration (Median & Mean Plasma Drug
Antipsychotic Dosage
Range) Level
Bromperidol 12 24 ng/mL (7 - 93 ng/mL) 8.7 £ 3.4 ng/mL
mg/day
Haloperidol 12 32 ng/mL (8 - 102 ng/mL) 10.5 £ 4.9 ng/mL
mg/day

Finding: At the same milligram dose, Bromperidol treatment resulted in statistically significant (P<.01) but
slightly lower plasma prolactin concentrations compared to Haloperidol in the same individuals [2]. This

suggests a similar, though potentially marginally lower, risk for hyperprolactinemia-related adverse effects.

Visual Workflow: TDM Method Development &
Validation

The following diagram outlines the key stages in developing and validating a TDM method based on the

systematic review approach.
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Quantify Antipsychotic(s)
and Metabolites

[Deﬁne Method Objectivej

Platform Choice (e.g., UHPLC-MS/MS) Matrix Considerations

(PIasmalSerum:j ( DBS/Oral Fluid:

(High Sensitivity/Specificit)a (Metabolite Detection Capability) High Reliability Greater Variability

Key Validation Parameters

(Precision &Accuraqa (Recovery & Matrix Eﬁects) (Linearity, LOD, LOQ)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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